Cas no 792170-98-0 ((3S,5R)-5-fluoropiperidine-3-carboxylic acid)

• Product Name: (3S,5R)-5-fluoropiperidine-3-carboxylic acid
• CAS No: 792170-98-0
• MF: C₆H₁₀FNO₂
• MW: 147.147505283356
• CID: 555945
• PubChem ID: 45090389
• Update Time: 2025-11-02

(3S,5R)-5-fluoropiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylicacid, 5-fluoro-, (3S,5R)-
• 3-Piperidinecarboxylicacid,5-fluoro-,(3S,5R)-(9CI)
• (3S,5R)-5-fluoropiperidine-3-carboxylic acid
• AKOS006377959
• 792170-98-0

• Inchi： 1S/C6H10FNO2/c7-5-1-4(6(9)10)2-8-3-5/h4-5,8H,1-3H2,(H,9,10)/t4-,5+/m0/s1
• InChI Key： ABCIBAVERQIFAT-CRCLSJGQSA-N
• SMILES： F[C@H]1CNC[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 147.07
• Monoisotopic Mass: 147.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: -2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on (3S,5R)-5-fluoropiperidine-3-carboxylic acid

Comprehensive Guide to (3S,5R)-5-fluoropiperidine-3-carboxylic acid (CAS No. 792170-98-0): Properties, Applications, and Market Insights

(3S,5R)-5-fluoropiperidine-3-carboxylic acid (CAS No. 792170-98-0) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique stereochemistry and functional groups, serves as a valuable building block in drug discovery and organic synthesis. With the increasing demand for chiral intermediates and fluorinated compounds, this molecule has become a focal point for researchers exploring novel therapeutic agents.

The molecular structure of (3S,5R)-5-fluoropiperidine-3-carboxylic acid features a fluorine atom at the 5-position and a carboxylic acid group at the 3-position of the piperidine ring. This combination of functional groups makes it particularly useful in medicinal chemistry, where fluorination is often employed to enhance bioavailability and metabolic stability of drug candidates. The compound's stereospecificity (3S,5R configuration) further adds to its value in asymmetric synthesis and enantioselective reactions.

Recent trends in pharmaceutical research highlight the growing importance of fluorinated piperidine derivatives like (3S,5R)-5-fluoropiperidine-3-carboxylic acid. These compounds are frequently searched in connection with CNS drug development, as piperidine scaffolds are common in neurological therapeutics. The fluorine substitution pattern in this molecule makes it particularly relevant for studies on blood-brain barrier penetration, a hot topic in neuropharmacology research.

From a synthetic chemistry perspective, (3S,5R)-5-fluoropiperidine-3-carboxylic acid serves multiple purposes. It can function as a chiral auxiliary, a ligand precursor, or a direct incorporation into more complex molecular architectures. The carboxylic acid group allows for various derivatization strategies, including amide formation, esterification, or reduction to alcohol functionalities. These transformations are frequently explored in structure-activity relationship (SAR) studies during drug optimization processes.

The commercial availability of (3S,5R)-5-fluoropiperidine-3-carboxylic acid (CAS No. 792170-98-0) has increased in recent years, reflecting its growing importance in pharmaceutical intermediates markets. Suppliers typically offer this compound with high enantiomeric excess, meeting the stringent purity requirements of drug development programs. Current market analysis suggests steady growth in demand for such chiral building blocks, particularly from contract research organizations and academic laboratories engaged in medicinal chemistry projects.

Quality control aspects of (3S,5R)-5-fluoropiperidine-3-carboxylic acid production involve rigorous analytical characterization, including chiral HPLC, NMR spectroscopy, and mass spectrometry. These techniques ensure the compound meets specifications for pharmaceutical-grade materials. The stability profile of this molecule under various storage conditions is another area of practical interest for researchers and procurement specialists.

Emerging applications for (3S,5R)-5-fluoropiperidine-3-carboxylic acid extend beyond traditional pharmaceutical uses. Recent patent literature reveals its incorporation into advanced materials and catalysts, particularly in asymmetric synthesis. The compound's potential in peptide mimetics design is another active research area, addressing current challenges in drug delivery systems and bioconjugation techniques.

From an environmental and regulatory standpoint, (3S,5R)-5-fluoropiperidine-3-carboxylic acid presents no significant concerns, making it attractive for sustainable chemistry initiatives. The compound's biodegradability profile and absence of persistent, bioaccumulative, or toxic (PBT) characteristics align with growing industry emphasis on green chemistry principles.

Future prospects for (3S,5R)-5-fluoropiperidine-3-carboxylic acid (CAS No. 792170-98-0) appear promising, with anticipated growth in demand from both pharmaceutical and specialty chemical sectors. Ongoing research into fluorinated heterocycles and chiral synthons continues to highlight the value of this versatile building block. As synthetic methodologies advance and new therapeutic targets emerge, the importance of well-characterized, high-quality compounds like this one will only increase.